Cas no 2638512-61-3 (5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide)
5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, 5-amino-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-
- 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide
-
- MDL: MFCD32666565
- Inchi: 1S/C18H20N4O5/c19-9-2-1-6-13(23)20-11-5-3-4-10-15(11)18(27)22(17(10)26)12-7-8-14(24)21-16(12)25/h3-5,12H,1-2,6-9,19H2,(H,20,23)(H,21,24,25)
- InChI Key: ARBGQESXIADDNX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O)(=O)CCCCN
5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-20839-1G |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | >95% | 1g |
£2404.00 | 2025-02-08 | |
| Enamine | EN300-28307342-0.05g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 0.05g |
$744.0 | 2025-03-19 | |
| Enamine | EN300-28307342-0.1g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 0.1g |
$779.0 | 2025-03-19 | |
| 1PlusChem | 1P01T8N0-50mg |
5-Amino-N-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)pentanamide |
2638512-61-3 | 90% | 50mg |
$1384.00 | 2024-05-08 | |
| 1PlusChem | 1P01T8N0-100mg |
5-Amino-N-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)pentanamide |
2638512-61-3 | 90% | 100mg |
$1653.00 | 2023-12-18 | |
| Enamine | EN300-28307342-0.25g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 0.25g |
$814.0 | 2025-03-19 | |
| Enamine | EN300-28307342-1.0g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 1.0g |
$884.0 | 2025-03-19 | |
| Enamine | EN300-28307342-2.5g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 2.5g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-28307342-10.0g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 10.0g |
$3807.0 | 2025-03-19 | |
| Enamine | EN300-28307342-0.5g |
5-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]pentanamide |
2638512-61-3 | 95.0% | 0.5g |
$849.0 | 2025-03-19 |
5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide
Comprehensive Analysis of 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide (CAS No. 2638512-61-3)
The compound 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide (CAS No. 2638512-61-3) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This molecule, often referred to in abbreviated forms in scientific literature, belongs to a class of compounds that are being explored for their role in targeted protein degradation and modulation of cellular pathways. Researchers are particularly interested in its isoindolinone and dioxopiperidine moieties, which are known to interact with specific biological targets.
In recent years, the demand for small-molecule degraders and proteolysis-targeting chimeras (PROTACs) has surged, driven by the need for novel therapeutic strategies in oncology and neurodegenerative diseases. The structural features of 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide make it a promising candidate for such applications. Its glutamine-derived pentanamide side chain enhances its solubility and bioavailability, which are critical factors for drug development. This compound is often discussed in the context of E3 ligase recruitment and ubiquitin-proteasome system (UPS) modulation, topics that are highly searched in academic and industrial research databases.
From a synthetic chemistry perspective, the preparation of 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The CAS No. 2638512-61-3 serves as a unique identifier for this compound, ensuring accurate referencing in patents and scientific publications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing its purity and structural integrity. These methods are frequently searched by chemists and quality control professionals.
The pharmacological potential of 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide extends to its ability to modulate protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are notoriously difficult to target with traditional small molecules, but compounds like this one offer a viable approach due to their bifunctional design. Researchers are also investigating its role in epigenetic regulation, as the dioxopiperidine scaffold is known to influence histone deacetylase (HDAC) activity. This aligns with current trends in precision medicine and personalized therapeutics.
In summary, 5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide (CAS No. 2638512-61-3) represents a cutting-edge compound with broad implications for modern drug development. Its relevance to targeted protein degradation, epigenetics, and PPI modulation makes it a subject of ongoing research and discussion. As the scientific community continues to explore its mechanisms and applications, this compound is likely to remain a focal point in the quest for innovative therapies.
2638512-61-3 (5-amino-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylpentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)